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Introduction

Potassium indigotrisulfonate (C16H7K3N2011S3) is a sulfonated derivative of indigo dye.[1][2]
While its primary and well-documented application is as a highly effective ozone-scavenging
agent for the colorimetric determination of ozone in aqueous and atmospheric samples, it also
possesses properties that make it suitable for use as a redox indicator in certain titrimetric
analyses.[3][4] Its distinct color change upon oxidation or reduction allows for the visual
determination of the endpoint in redox titrations.

Principle of Operation

The functionality of potassium indigotrisulfonate as a redox indicator is based on the
reversible oxidation-reduction of the indigo dye core. The oxidized form of the indicator is a
deep blue, while its reduced form is a pale yellow or colorless solution. This color change is
sharp and discernible, making it a viable option for monitoring the equivalence point in titrations
where the potential change is compatible with the indicator's transition potential. While the
standard redox potential for potassium indigotrisulfonate is not widely reported in the
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literature, its application in titrations involving strong oxidizing agents suggests its utility in
relevant potential ranges.

Applications

The most prominent application of potassium indigotrisulfonate is in environmental and
analytical chemistry for the quantification of ozone.[3][4] In this method, the blue indicator
solution is decolorized by ozone, and the change in absorbance at approximately 600 nm is
proportional to the ozone concentration.

As a redox indicator, it can be employed in iodometric titrations. A notable example is the
determination of the concentration of sodium hypochlorite (the active ingredient in bleach) or
other sources of residual chlorine. In this type of analysis, the analyte (hypochlorite) is treated
with an excess of potassium iodide in an acidic solution to liberate iodine (12). This liberated
iodine is then titrated with a standard solution of a reducing agent, typically sodium thiosulfate
(Naz2S:20s3). Potassium indigotrisulfonate can be used to detect the endpoint of this titration.
The indicator remains in its blue oxidized state in the presence of iodine. Once all the iodine
has been consumed by the thiosulfate titrant, the excess thiosulfate reduces the indicator to its
colorless form, signaling the endpoint of the titration.

Data Presentation

Physicochemical Properties of Potassium Indigotrisulfonate

Property Value
5,5',7-Indigotrisulfonic acid tripotassium salt,
Synonyms . . . L .
Indigo-5,5',7-trisulfonic acid tripotassium salt
CAS Number 67627-18-3[2]

Molecular Formula

C16H7K3N2011S3[1][2]

Molecular Weight 616.72 g/mol [1]

Appearance Dark blue crystalline powder or chunks|[2]
Amax ~600 nm[2]

Solubility in Water 0.1%[2]
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Redox Indicator Properties

Property Description

Oxidized Form Blue

Reduced Form Colorless/Pale Yellow

Standard Redox Potential (E°) Not readily available in the literature

Experimental Protocols

Protocol: Determination of Sodium Hypochlorite in Commercial Bleach via lodometric Titration
using Potassium Indigotrisulfonate Indicator

This protocol details the procedure for determining the concentration of sodium hypochlorite
(NaOCl) in a commercial bleach solution. The method involves the reaction of hypochlorite with
an excess of potassium iodide to produce iodine, followed by the titration of the liberated iodine
with a standardized sodium thiosulfate solution.

1. Preparation of Reagents
e 0.1 M Sodium Thiosulfate (Na=S203) Solution:

o Dissolve approximately 25 g of sodium thiosulfate pentahydrate (Na2S203-5H20) in 1 L of
distilled or deionized water.

o Add 0.1 g of sodium carbonate (NazCO:s) as a stabilizer.

o Store in a dark, well-stoppered bottle. This solution should be standardized against a
primary standard like potassium iodate (KIOs) before use.

e 10% (w/v) Potassium lodide (KI) Solution:
o Dissolve 10 g of potassium iodide in 100 mL of distilled or deionized water.
o Prepare this solution fresh, as it can slowly oxidize upon exposure to air and light.

e 2 M Sulfuric Acid (H2S0Oa):
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o Slowly and with constant stirring, add 111 mL of concentrated sulfuric acid to
approximately 800 mL of distilled or deionized water in a large beaker placed in an ice
bath.

o Once cooled to room temperature, carefully transfer the solution to a 1 L volumetric flask
and dilute to the mark with distilled water.

Potassium Indigotrisulfonate Indicator Solution (0.1% w/v):

o Dissolve 0.1 g of potassium indigotrisulfonate in 100 mL of distilled or deionized water.
Gentle heating may be required to facilitate dissolution.

. Dilution of Bleach Sample

Accurately pipette 10.00 mL of the commercial bleach solution into a 100 mL volumetric
flask.

Dilute to the mark with distilled or deionized water, cap the flask, and invert several times to
ensure thorough mixing.

. Titration Procedure
Pipette 25.00 mL of the diluted bleach solution into a 250 mL Erlenmeyer flask.
Add 20 mL of the 10% potassium iodide solution to the flask.

Carefully add 10 mL of 2 M sulfuric acid. The solution will turn a dark reddish-brown due to
the liberation of iodine.

o Reaction: OCI= + 2|~ + 2H* - 2+ ClI- + H20

Immediately begin titrating with the standardized 0.1 M sodium thiosulfate solution. Swirl the
flask continuously.

Continue the titration until the reddish-brown color of the iodine fades to a pale yellow.

Add 5-6 drops of the potassium indigotrisulfonate indicator solution. The solution will turn
a deep blue color.
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Continue titrating dropwise with the sodium thiosulfate solution, swirling constantly, until the
blue color disappears and the solution becomes colorless. This is the endpoint of the
titration.

o Reaction: |2 + 252032~ — 2|~ + S4062~

Record the final volume of the sodium thiosulfate solution used.

Repeat the titration with two more aliquots of the diluted bleach solution to ensure precision.
The results should be concordant (within 0.1 mL of each other).

. Calculation of Sodium Hypochlorite Concentration

Calculate the average volume of Na=S203 used:

o Average Volume = (Volume1 + Volumez + Volumes) / 3

Calculate the moles of Na2S203 used:

o Moles of Na2S203 = Molarity of Na2S203 x Average Volume of Na2S20s3 (in L)

Calculate the moles of |2 that reacted:

o From the stoichiometry of the titration reaction (12 + 252032~ — 2|~ + Sa0e27), the mole
ratio of Iz to S2032 is 1:2.

o Moles of 12 = (Moles of Na2S203) / 2

Calculate the moles of NaOCI in the diluted bleach sample:

o From the stoichiometry of the initial reaction (OCI~ + 2I~ + 2H* - |2 + CI~ + H20), the
mole ratio of OCI~ to Iz is 1:1.

o Moles of NaOCI = Moles of |2

Calculate the concentration of NaOCI in the diluted bleach:
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o Molarity of diluted NaOCI = (Moles of NaOCI) / Volume of diluted bleach sample (in L, i.e.,
0.025 L)

o Calculate the concentration of NaOCI in the original commercial bleach:
o Taking into account the 1:10 dilution:

o Molarity of original NaOCI = Molarity of diluted NaOCI x 10

Mandatory Visualization

|||||||||

Click to download full resolution via product page

Caption: Experimental workflow for the iodometric titration of sodium hypochlorite using
potassium indigotrisulfonate as an indicator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Potassium indigotrisulfonate | CL6H7K3N2011S3 | CID 105482 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. Potassium indigotrisulfonate 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

3. storage-cdn.labflow.com [storage-cdn.labflow.com]

4. Potassium indigotrisulfonate | Krackeler Scientific, Inc. [krackeler.com]
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Redox Indicator]. BenchChem, [2026]. [Online PDF]. Available at:
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indigotrisulfonate-as-a-redox-indicator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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